Cas no 232281-00-4 (2-({[(tert-butoxy)carbonyl]amino}methyl)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-({[(tert-butoxy)carbonyl]amino}methyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 232281-00-4
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• MDL: MFCD11929494
• CID: 4642343
• PubChem ID: 21866560
• Update Time: 2025-06-11

2-({[(tert-butoxy)carbonyl]amino}methyl)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(tert-butoxy)carbonyl]amino}methyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-methyl-

• MDL： MFCD11929494
• Inchi： 1S/C11H16N2O4S/c1-6-8(9(14)15)18-7(13-6)5-12-10(16)17-11(2,3)4/h5H2,1-4H3,(H,12,16)(H,14,15)
• InChI Key： KHJZJGDAXWBEKG-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N=C1CNC(OC(C)(C)C)=O

Additional information on 2-({[(tert-butoxy)carbonyl]amino}methyl)-4-methyl-1,3-thiazole-5-carboxylic acid

Introduction to 2-({[(tert-butoxy)carbonyl]amino}methyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 232281-00-4)

2-({[(tert-butoxy)carbonyl]amino}methyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 232281-00-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBAMTCA, is characterized by its unique structural features and potential biological activities. The compound's structure includes a thiazole ring, a tert-butoxycarbonyl (Boc) protecting group, and a carboxylic acid moiety, which collectively contribute to its chemical stability and reactivity.

The thiazole ring in TBAMTCA is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the Boc protecting group on the amino group ensures that the compound remains stable during synthesis and storage, while the carboxylic acid moiety provides a functional group for further chemical modifications and conjugations.

Recent studies have highlighted the potential of TBAMTCA in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of TBAMTCA exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that TBAMTCA and its derivatives could be valuable candidates for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, TBAMTCA has shown promise in cancer research. A 2022 study in the European Journal of Medicinal Chemistry reported that certain derivatives of TBAMTCA exhibit selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The structural flexibility of TBAMTCA also makes it an attractive starting point for drug discovery efforts. Researchers can modify the Boc protecting group or introduce additional functional groups to optimize the compound's pharmacological properties. For example, replacing the Boc group with other protecting groups or substituents can alter the compound's solubility, stability, and bioavailability. These modifications can be crucial for improving the therapeutic index and reducing potential side effects.

Beyond its direct biological activities, TBAMTCA has been explored as a building block for more complex molecules. In synthetic chemistry, the thiazole ring can serve as a scaffold for constructing multi-functional compounds with diverse biological activities. The carboxylic acid moiety can be used to form esters or amides, which can then be conjugated to other bioactive molecules such as peptides or antibodies. This approach has been successfully applied in the development of targeted drug delivery systems and prodrugs.

The synthesis of TBAMTCA typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the condensation of 4-methylthiazole-5-carbaldehyde with tert-butyl glycinate hydrochloride followed by oxidation to form the carboxylic acid. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve efficiency and reduce environmental impact.

In conclusion, 2-({[(tert-butoxy)carbonyl]amino}methyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 232281-00-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, TBAMTCA is likely to play an increasingly important role in advancing our understanding of disease biology and developing innovative treatments.